Neojusticin B
Neojusticin B
Brand Name:
Vulcanchem
CAS No.:
17803-12-2
VCID:
VC0099994
InChI:
InChI=1S/C22H18O7/c1-24-16-7-12-13(8-17(16)25-2)21(26-3)20-14(9-27-22(20)23)19(12)11-4-5-15-18(6-11)29-10-28-15/h4-8H,9-10H2,1-3H3
SMILES:
COC1=C(C=C2C(=C1)C(=C3COC(=O)C3=C2OC)C4=CC5=C(C=C4)OCO5)OC
Molecular Formula:
C22H18O7
Molecular Weight:
394.4 g/mol
Neojusticin B
CAS No.: 17803-12-2
Main Products
VCID: VC0099994
Molecular Formula: C22H18O7
Molecular Weight: 394.4 g/mol
| CAS No. | 17803-12-2 |
|---|---|
| Product Name | Neojusticin B |
| Molecular Formula | C22H18O7 |
| Molecular Weight | 394.4 g/mol |
| IUPAC Name | 9-(1,3-benzodioxol-5-yl)-4,6,7-trimethoxy-1H-benzo[f][2]benzofuran-3-one |
| Standard InChI | InChI=1S/C22H18O7/c1-24-16-7-12-13(8-17(16)25-2)21(26-3)20-14(9-27-22(20)23)19(12)11-4-5-15-18(6-11)29-10-28-15/h4-8H,9-10H2,1-3H3 |
| Standard InChIKey | RHTTTZYNBXNPSZ-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C2C(=C1)C(=C3COC(=O)C3=C2OC)C4=CC5=C(C=C4)OCO5)OC |
| Canonical SMILES | COC1=C(C=C2C(=C1)C(=C3COC(=O)C3=C2OC)C4=CC5=C(C=C4)OCO5)OC |
| Synonyms | justicidin A justicidin B justicidin C justicidin D justicidin E justicidins neojusticin B |
| PubChem Compound | 493173 |
| Last Modified | Nov 11 2021 |
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